2,2-dioxo-octahydro-2lambda6-benzothiophene-3a-carboxylic acid
Description
2,2-dioxo-octahydro-2lambda6-benzothiophene-3a-carboxylic acid is a chemical compound with the IUPAC name hexahydrobenzo[c]thiophene-3a(3H)-carboxylic acid 2,2-dioxide . It has a molecular weight of 218.27 and is identified by the CAS Number: 2445792-16-3 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H14O4S/c10-8(11)9-4-2-1-3-7(9)5-14(12,13)6-9/h7H,1-6H2,(H,10,11) . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the available sources.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-dioxo-octahydro-2lambda6-benzothiophene-3a-carboxylic acid involves the oxidation of a precursor compound, followed by a cyclization reaction to form the final product.", "Starting Materials": [ "2,2-dimethyl-1,3-dioxane-4,6-dione", "thiophene", "sodium hydroxide", "acetic acid", "hydrogen peroxide", "water" ], "Reaction": [ "Step 1: Oxidation of 2,2-dimethyl-1,3-dioxane-4,6-dione with hydrogen peroxide in the presence of acetic acid to form 2,2-dimethyl-3-oxoheptanedioic acid.", "Step 2: Cyclization of 2,2-dimethyl-3-oxoheptanedioic acid with thiophene in the presence of sodium hydroxide and water to form 2,2-dioxo-octahydro-2lambda6-benzothiophene-3a-carboxylic acid." ] } | |
CAS RN |
2445792-16-3 |
Product Name |
2,2-dioxo-octahydro-2lambda6-benzothiophene-3a-carboxylic acid |
Molecular Formula |
C9H14O4S |
Molecular Weight |
218.3 |
Purity |
95 |
Origin of Product |
United States |
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